Cas no 714251-65-7 (2-(2-Fluoro-3-methylphenoxy)acetic acid)

• Product Name: 2-(2-Fluoro-3-methylphenoxy)acetic acid
• CAS No: 714251-65-7
• MF: C₉H₉FO₃
• MW: 184.164366483688
• MDL: MFCD30199549
• CID: 5147973
• PubChem ID: 107655011
• Update Time: 2026-03-03

2-(2-Fluoro-3-methylphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-3-methylphenoxy)acetic acid
• Acetic acid, 2-(2-fluoro-3-methylphenoxy)-
• 714251-65-7
• F84801
• Aceticacid,2-(2-fluoro-3-methylphenoxy)-
• 2-(2-fluoro-3-methylphenoxy)aceticacid
• SCHEMBL17897035
• EN300-1627796
• 2-(2-Fluoro-3-methylphenoxy)acetic acid

• MDL： MFCD30199549
• Inchi： 1S/C9H9FO3/c1-6-3-2-4-7(9(6)10)13-5-8(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： NFWXGRDGHVCRAM-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=CC(C)=C1F

Computed Properties

• Exact Mass: 184.05357231g/mol
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-Fluoro-3-methylphenoxy)acetic acid

Compound CAS No 714251-65-7: 2-(2-Fluoro-3-methylphenoxy)acetic Acid

The compound with CAS No 714251-65-7, known as 2-(2-Fluoro-3-methylphenoxy)acetic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and agrochemistry. This compound is characterized by its unique structure, which combines a fluoro-substituted aromatic ring with an acetic acid moiety, making it a versatile building block for various applications.

2-(2-Fluoro-3-methylphenoxy)acetic acid is synthesized through a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. The presence of the fluoro group at the 2-position of the phenoxy ring imparts unique electronic properties to the molecule, enhancing its reactivity and stability. This makes it an ideal candidate for use in the synthesis of bioactive compounds, such as herbicides and pharmaceutical agents.

Recent studies have highlighted the potential of 2-(2-Fluoro-3-methylphenoxy)acetic acid in the development of novel herbicides. Researchers have found that this compound exhibits selective activity against various weed species, making it a promising alternative to traditional herbicides that often have adverse environmental impacts. The fluoro group's electron-withdrawing effect enhances the compound's ability to inhibit key enzymatic pathways in weeds, leading to their growth inhibition or death.

In addition to its agricultural applications, 2-(2-Fluoro-3-methylphenoxy)acetic acid has shown potential in the pharmaceutical industry. Preclinical studies have demonstrated its ability to modulate certain cellular pathways associated with inflammatory diseases and cancer. The methyl group at the 3-position of the phenoxy ring contributes to the compound's lipophilicity, enhancing its bioavailability and ability to penetrate cellular membranes.

The synthesis of CAS No 714251-65-7 involves a multi-step process that begins with the preparation of the fluoro-substituted aromatic ring. This is followed by alkylation to introduce the phenoxy group and subsequent oxidation to form the acetic acid moiety. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

One of the most recent breakthroughs involving 2-(2-Fluoro-3-methylphenoxy)acetic acid is its use as an intermediate in the synthesis of more complex molecules with enhanced bioactivity. For instance, researchers have successfully incorporated this compound into macrocyclic structures, resulting in compounds with improved pharmacokinetic profiles and reduced toxicity.

The structural versatility of CAS No 714251-65-7 also makes it a valuable tool in combinatorial chemistry and high-throughput screening campaigns. Its ability to undergo various functional group transformations allows for the rapid generation of diverse libraries of compounds, which can be tested for their biological activity against a wide range of targets.

In conclusion, 2-(2-Fluoro-3-methylphenoxy)acetic acid (CAS No 714251-65-7) is a versatile and valuable compound with significant potential in multiple fields. Its unique structure, combined with recent advances in synthetic methodologies and biological applications, positions it as a key player in future research and development efforts.